Cas no 140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate)

• Product Name: Isoquinolin-5-yl trifluoromethanesulfonate
• CAS No: 140202-00-2
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 1284527
• PubChem ID: 15171927
• Update Time: 2025-09-23

Isoquinolin-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-isoquinolinyl ester
• 5-(trifluoromethylsulfonyloxy)-isoquinoline
• TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-5-YL ESTER
• Trifluoromethanesulfonic acid isoquinolin-5-yl ester
• Isoquinolin-5-yl Trifluoromethanesulfonate
• 140202-00-2
• DB-096128
• SCHEMBL2423484
• Methanesulfonic acid, 1,1,1-trifluoro-, 5-isoquinolinyl ester
• Isoquinolin-5-yl trifluoromethanesulfonate

• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-6-14-5-4-8(7)9/h1-6H
• InChI Key： WZHGFLLEWTVYGT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 277.00208
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives